Cas no 1261564-40-2 (5-Amino-6-(2-(trifluoromethyl)phenyl)nicotinonitrile)

5-Amino-6-(2-(trifluoromethyl)phenyl)nicotinonitrile is a specialized organic compound featuring a trifluoromethylphenyl substituent attached to a nicotinonitrile core. This structure confers unique electronic and steric properties, making it valuable in pharmaceutical and agrochemical research. The presence of the amino and nitrile groups enhances its reactivity, enabling its use as a versatile intermediate in heterocyclic synthesis. The trifluoromethyl group contributes to increased lipophilicity and metabolic stability, which is advantageous in drug design. Its well-defined molecular architecture allows for precise modifications, facilitating the development of novel bioactive compounds. This compound is particularly useful in medicinal chemistry for targeting specific biological pathways.

5-Amino-6-(2-(trifluoromethyl)phenyl)nicotinonitrile structure

1261564-40-2 structure

Product Name:5-Amino-6-(2-(trifluoromethyl)phenyl)nicotinonitrile

CAS No:1261564-40-2

MF:C₁₃H₈F₃N₃

MW:263.217932701111

CID:4984234

Update Time:2025-10-28

5-Amino-6-(2-(trifluoromethyl)phenyl)nicotinonitrile Chemical and Physical Properties

Names and Identifiers

- 5-Amino-6-(2-(trifluoromethyl)phenyl)nicotinonitrile
- Inchi： 1S/C13H8F3N3/c14-13(15,16)10-4-2-1-3-9(10)12-11(18)5-8(6-17)7-19-12/h1-5,7H,18H2
- InChI Key： MRKLIJRKTNHICB-UHFFFAOYSA-N
- SMILES： FC(C1C=CC=CC=1C1C(=CC(C#N)=CN=1)N)(F)F

Computed Properties

Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 6
Heavy Atom Count: 19
Rotatable Bond Count: 1
Complexity: 360
XLogP3: 2.4
Topological Polar Surface Area: 62.7

5-Amino-6-(2-(trifluoromethyl)phenyl)nicotinonitrile Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Alichem	A013007536-250mg	5-Amino-6-(2-(trifluoromethyl)phenyl)nicotinonitrile	1261564-40-2	97%	250mg	$480.00	2023-09-03
Alichem	A013007536-500mg	5-Amino-6-(2-(trifluoromethyl)phenyl)nicotinonitrile	1261564-40-2	97%	500mg	$863.90	2023-09-03
Alichem	A013007536-1g	5-Amino-6-(2-(trifluoromethyl)phenyl)nicotinonitrile	1261564-40-2	97%	1g	$1445.30	2023-09-03

5-Amino-6-(2-(trifluoromethyl)phenyl)nicotinonitrile Related Literature

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Additional information on 5-Amino-6-(2-(trifluoromethyl)phenyl)nicotinonitrile

Comprehensive Overview of 5-Amino-6-(2-(trifluoromethyl)phenyl)nicotinonitrile (CAS No. 1261564-40-2)

5-Amino-6-(2-(trifluoromethyl)phenyl)nicotinonitrile, with the CAS number 1261564-40-2, is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research. This compound belongs to the nicotinonitrile family, a class of chemicals known for their versatile applications in drug discovery and material science. The presence of the trifluoromethyl group enhances its metabolic stability and bioavailability, making it a valuable intermediate in the synthesis of bioactive molecules.

In recent years, the demand for fluorinated compounds like 5-Amino-6-(2-(trifluoromethyl)phenyl)nicotinonitrile has surged due to their unique physicochemical properties. Researchers are particularly interested in its potential as a building block for kinase inhibitors and antiviral agents, aligning with the growing focus on targeted therapies and precision medicine. The compound's nitrile functionality also opens doors for further derivatization, enabling the creation of novel heterocyclic scaffolds.

The synthesis of CAS 1261564-40-2 involves multi-step organic reactions, often starting from commercially available 2-(trifluoromethyl)phenyl precursors. Optimized protocols emphasize green chemistry principles, such as catalyst recycling and solvent reduction, to meet the industry's sustainability goals. Analytical techniques like HPLC and NMR are critical for verifying the purity and structural integrity of this compound, ensuring compliance with regulatory standards.

From an industrial perspective, 5-Amino-6-(2-(trifluoromethyl)phenyl)nicotinonitrile is often discussed in the context of high-value intermediates for pharmaceutical APIs (Active Pharmaceutical Ingredients). Its compatibility with cross-coupling reactions and click chemistry makes it a favorite among medicinal chemists designing next-generation therapeutics. Notably, its role in cancer research and neurodegenerative disease studies has been highlighted in several peer-reviewed journals.

Market trends indicate a rising interest in custom synthesis services for CAS 1261564-40-2, driven by the need for tailored solutions in drug development. Companies specializing in fine chemicals are investing in scalable production methods to meet this demand while maintaining cost-efficiency. Additionally, the compound's relevance in agrochemical formulations underscores its cross-industry utility, particularly in developing pest-resistant crops.

For researchers exploring structure-activity relationships (SAR), 5-Amino-6-(2-(trifluoromethyl)phenyl)nicotinonitrile offers a robust platform due to its modular design. Computational studies using molecular docking and QSAR modeling frequently incorporate this compound to predict binding affinities and optimize lead candidates. Such approaches align with the broader shift toward AI-driven drug discovery, where data-rich molecules like this are invaluable.

In summary, CAS 1261564-40-2 represents a convergence of innovation and practicality in modern chemistry. Its applications span from life sciences to material engineering, reflecting the interdisciplinary nature of contemporary research. As the scientific community continues to unravel its potential, this compound is poised to remain a cornerstone in the development of cutting-edge solutions for global health and technology challenges.